![molecular formula C13H13N3O3 B6087796 5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B6087796.png)
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione
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Overview
Description
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as MPTP, is a chemical compound that has been widely studied for its potential therapeutic applications. MPTP is a pyrimidine derivative that has been synthesized through various methods, each with its own advantages and limitations. In
Mechanism of Action
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione exerts its effects through various mechanisms, including the inhibition of protein synthesis, the induction of apoptosis, and the modulation of the immune response. This compound has been shown to inhibit the activity of ribosomes, leading to the inhibition of protein synthesis. This inhibition of protein synthesis leads to the induction of apoptosis in cancer cells. Additionally, this compound has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of protein synthesis, the induction of apoptosis, and the modulation of the immune response. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins. Additionally, this compound has been shown to inhibit angiogenesis, which is important for the growth and spread of cancer cells. In animal models of Parkinson's disease, this compound induces the degeneration of dopaminergic neurons, leading to the characteristic symptoms of the disease. In the immune system, this compound has been shown to modulate the activity of various immune cells, including T cells and macrophages.
Advantages and Limitations for Lab Experiments
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments, including its high purity and yield, its well-characterized mechanism of action, and its ability to induce specific biological effects. However, this compound also has several limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and administer the compound.
Future Directions
For the study of 5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione include the development of novel synthesis methods, the investigation of its potential therapeutic applications, and the study of its toxicity and safety profile.
Synthesis Methods
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized through various methods, including the reaction of 3-methylbenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrazine hydrate to yield this compound. Another method involves the reaction of 3-methylbenzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide and ethanol, followed by treatment with hydrazine hydrate. Both methods have been shown to yield this compound with high purity and yield.
Scientific Research Applications
5-{1-[(3-methylphenyl)amino]ethylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, this compound has been used to induce Parkinson's disease in animal models, allowing for the study of the disease and the development of potential treatments. In immunology, this compound has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
6-hydroxy-5-[C-methyl-N-(3-methylphenyl)carbonimidoyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3/c1-7-4-3-5-9(6-7)14-8(2)10-11(17)15-13(19)16-12(10)18/h3-6H,1-2H3,(H3,15,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSQSGZJCBQPMOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N=C(C)C2=C(NC(=O)NC2=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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